Cas no 1804165-50-1 (1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804165-50-1
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4972320
• Update Time: 2025-11-01

1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrClF3OS/c11-5-6(16)4-7-8(12)2-1-3-9(7)17-10(13,14)15/h1-3H,4-5H2
• InChI Key： RXXHVXVWSVLENY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1SC(F)(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804165-50-1)

The compound 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804165-50-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylthio group and a bromo substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science, aligning with the growing demand for novel bioactive molecules.

One of the key features of 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one is its versatility in chemical reactions. The presence of both halogen and sulfur-containing functional groups allows for diverse modifications, making it a candidate for cross-coupling reactions and other advanced synthetic methodologies. This adaptability is particularly relevant in the context of modern green chemistry, where efficiency and sustainability are paramount.

In recent years, the scientific community has shown heightened interest in fluorinated compounds due to their enhanced stability and bioavailability. The trifluoromethylthio moiety in this compound contributes to its lipophilicity, a property highly sought after in the development of pharmaceutical intermediates. This aligns with current trends in medicinal chemistry, where fluorinated analogs are being explored for their improved pharmacokinetic profiles.

From an industrial perspective, 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one is also gaining attention in the field of agrochemicals. The combination of chloro and trifluoromethylthio groups can impart pesticidal or herbicidal activity, addressing the need for more effective crop protection solutions. This is particularly relevant given the global focus on sustainable agriculture and the reduction of environmental impact.

The synthesis and characterization of CAS No. 1804165-50-1 require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to ensure purity and structural integrity. These methods are critical for researchers who rely on high-quality building blocks for their experiments. The compound's stability under various conditions also makes it a reliable choice for long-term studies.

As the demand for custom synthesis and specialty chemicals grows, 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one stands out as a promising candidate for further exploration. Its potential applications span multiple industries, including pharmaceuticals, agrochemicals, and material science, making it a compound of significant interest to both academic and industrial researchers.

In conclusion, 1-Bromo-3-(2-chloro-6-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804165-50-1) represents a fascinating area of study with broad implications. Its unique structural features and versatile reactivity position it as a valuable tool in the development of next-generation chemical entities. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in scientific advancements.